Cas no 68293-32-3 (5-Methyl-7-hydroxy-1-indanone)

5-Methyl-7-hydroxy-1-indanone Properties

Names and Identifiers

• 5-Methyl-7-hydroxy-1-indanone
• 7-hydroxy-5-methyl-2,3-dihydroinden-1-one
• 1H-Inden-1-one, 2,3-dihydro-7-hydroxy-5-methyl-
• 2',3'-dihydro-7-hydroxy-5-methylinden-1-one
• 5-Methyl-7-hydroxy-1-indanoln
• 7-HYDROXY-5-METHYL-1-INDANONE
• 7-hydroxy-5-methylindan-1-one
• 7-Hydroxy-5-methylindanon-(1)
• AG-G-61779
• AM1138
• CTK5C7728
• KB-246610
• 5-METHYL-7-HYDROXY-1-INDANONE
• FT-0762976
• 7-hydroxy-5-methyl-2,3-dihydro-1H-inden-1-one
• 7-Hydroxy-5-methyl-indan-1-one
• AC-23411
• 68293-32-3
• DTXSID40456502
• AKOS022636387
• SCHEMBL17397694
• +Expand

• InChIKey： UXKFGUFWESXHMB-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O2/c1-6-4-7-2-3-8(11)10(7)9(12)5-6/h4-5,12H,2-3H2,1H3
• SMILES： CC1=CC2=C(C(=O)CC2)C(=C1)O

Computed Properties

• Exact Mass: 162.0681
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 162.068079557g/mol
• Heavy Atom Count: 12
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3